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Compound of Interest

Compound Name: Ethyl dichlorophosphate
CAS No.: 1498-51-7
Cat. No.: B052158

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of ethyl dichlorophosphate, a
highly reactive organophosphorus compound with significant applications in organic synthesis,
particularly in the agrochemical and pharmaceutical industries. This document outlines its
chemical identity, physical and chemical properties, detailed experimental protocols for its
synthesis and use, and its mechanism of action in biological systems.

Chemical Identity and Synonyms

Ethyl dichlorophosphate is a colorless to pale brown liquid. It is identified by the following
names and codes:
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Identifier Type Value

IUPAC Name 1-dichlorophosphoryloxyethane[1]
CAS Number 1498-51-7[1][2][3][4]

EC Number 216-099-0[1][4]

UN Number 2927[1]

Molecular Formula

C2HsCl202P[1][2]

Molecular Weight 162.94 g/mol [1][2][4]
InChl Key YZBOZNXACBQJHI-UHFFFAOYSA-N[1][2][4]
SMILES CCOP(=0)(ChCI[1]

The compound is also known by a variety of synonyms and alternative names, reflecting its

widespread use in different contexts.

Table of Synonyms and Alternative Names:
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Synonym

Dichloroethoxyphosphine oxide[1][5][6][7]

Dichlorophosphoric acid, ethyl ester[1][6]

Ethoxyphosphoryl dichloride[1][6][7]

Ethyl dichloridophosphate[2]

Ethyl dichlorophosphinate[1][2][6]

Ethyl phosphorodichloridate[1][2][4][6][8][9]

Ethylphosphoric acid dichloride[1][6][7]

Ethylesterdichlorid[1]

Phosphorodichloridic acid, ethyl ester[1][6][7]

AURORA KA-1628[2][10]

ETHYL PHOSPHORYL DICHLORIDE[7][10]

NSC 87531[1][6]

Physicochemical Properties

The following table summarizes the key physical and chemical properties of ethyl
dichlorophosphate.
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Property Value Reference(s)
Appearance (?Ietolr colorless to pale brown 110]

liquid
Boiling Point 60-65 °C at 10 mm Hg [2][4][10]
Density 1.373 g/mL at 25 °C [2][4][10]
Refractive Index (n20/D) 1.434 [2][4][10]
Flash Point >110 °C (>230 °F) [2][10]
Melting Point -42.5°C [2]

Storage Temperature

Room Temperature, under

[2]

inert atmosphere

Experimental Protocols
Synthesis of Ethyl Dichlorophosphate

A common method for the preparation of ethyl dichlorophosphate involves the reaction of

phosphoryl chloride with one equivalent of ethanol in the presence of a base, such as

triethylamine, to neutralize the hydrogen chloride byproduct.[2]

Materials:

e Phosphoryl chloride (POCI5)

Triethylamine (EtsN)

Procedure:

Anhydrous ethanol (EtOH)

Distillation apparatus

Anhydrous diethyl ether or other suitable inert solvent

Standard laboratory glassware for reactions under inert atmosphere
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e Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, a condenser, and a nitrogen inlet.

« In the flask, dissolve phosphoryl chloride in anhydrous diethyl ether under a nitrogen
atmosphere.

e Cool the solution in an ice bath to 0 °C.

e A solution of anhydrous ethanol and triethylamine in anhydrous diethyl ether is added
dropwise from the dropping funnel with vigorous stirring. The molar ratio of ethanol to
phosphoryl chloride should be 1:1, and a slight excess of triethylamine can be used.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours to ensure the reaction goes to completion.

» The triethylamine hydrochloride salt will precipitate out of the solution. Filter the mixture
under an inert atmosphere to remove the salt.

» Wash the precipitate with anhydrous diethyl ether to recover any entrained product.
o Combine the filtrate and the washings.
e Remove the solvent by rotary evaporation.

o The crude ethyl dichlorophosphate is then purified by fractional distillation under reduced
pressure.

Purification by Fractional Distillation

Apparatus:

« Distillation flask

e Fractionating column (e.g., Vigreux column)
e Condenser

e Receiving flask
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e Thermometer

« Vacuum source and gauge

e Heating mantle

Procedure:

Assemble the fractional distillation apparatus. Ensure all glassware is dry.

Transfer the crude ethyl dichlorophosphate to the distillation flask.

Slowly apply vacuum and begin heating the distillation flask.

Collect the fraction that distills at 60-65 °C under a pressure of 10 mm Hg.[2][4][10]

Store the purified ethyl dichlorophosphate under an inert atmosphere.

Applications in Synthesis

Ethyl dichlorophosphate is a versatile reagent in organic synthesis, primarily used as a
phosphorylating agent.

Synthesis of Agrochemicals

Ethyl dichlorophosphate is a key intermediate in the production of certain organophosphate
pesticides. For example, it is used in the synthesis of ethoprophos, a nematicide and
insecticide.

Synthesis of Pharmaceuticals and Prodrugs

This compound is widely used in the pharmaceutical industry for the synthesis of various
bioactive molecules, including nucleoside phosphate and phosphonate prodrugs.[2] These
prodrugs are designed to improve the bioavailability of antiviral and anticancer nucleoside
analogs.

Experimental Workflow: Phosphorylation of a Nucleoside Analogue
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Caption: A generalized workflow for the phosphorylation of a nucleoside analogue using ethyl
dichlorophosphate.

Biological Activity and Mechanism of Action
Acetylcholinesterase Inhibition

Ethyl dichlorophosphate, like many other organophosphates, exhibits its primary biological
effect through the inhibition of acetylcholinesterase (AChE).[2] AChE is a critical enzyme
responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) in synaptic clefts.

The mechanism of inhibition involves the phosphorylation of a serine residue within the active
site of the AChE enzyme. This forms a stable covalent bond between the phosphorus atom of
the ethyl dichlorophosphate and the serine hydroxyl group. The resulting phosphorylated

enzyme is inactive and unable to break down acetylcholine. This leads to an accumulation of
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acetylcholine in the synapse, causing overstimulation of cholinergic receptors and disruption of
normal nerve function.

Signaling Pathway: Acetylcholinesterase Inhibition by Ethyl Dichlorophosphate
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Caption: Mechanism of acetylcholinesterase inhibition by ethyl dichlorophosphate leading to
receptor overstimulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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